3-chloro-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 3-chloro-N-[3-(dimethylamino)propyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C19H19ClFN3OS.ClH/c1-23(2)10-5-11-24(18(25)13-6-3-7-14(20)12-13)19-22-17-15(21)8-4-9-16(17)26-19;/h3-4,6-9,12H,5,10-11H2,1-2H3;1H
• InChI Key: OLEIGEGGLLOMRU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C3=CC(=CC=C3)Cl.Cl
• Molecular Formula: C19H20Cl2FN3OS
• Molecular Weight: 428.3 g/mol

Description

3-chloro-N-(3-(dimethylamino)propyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C19H20Cl2FN3OS and its molecular weight is 428.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anti-inflammatory Activity

Research into related benzamide and thiazole derivatives highlights their potential in anti-inflammatory applications. A study synthesized four compounds derived from 2-aminothiazole and 2-amino-2-thiazoline, showing that hydrochloride salts of these compounds exhibited anti-inflammatory activity across a concentration range. This suggests potential avenues for the development of anti-inflammatory agents using similar structural frameworks (Lynch et al., 2006).

Corrosion Inhibition

Benzothiazole derivatives have been studied for their corrosion inhibiting effects on steel in acidic solutions, offering insights into their application in protecting metals from corrosion. Two synthesized benzothiazole derivatives demonstrated higher inhibition efficiencies against steel corrosion, suggesting the potential of similar compounds in corrosion protection (Hu et al., 2016).

Antimicrobial Activity

The synthesis of fluoro substituted sulphonamide benzothiazole derivatives has revealed their potential in antimicrobial applications. Novel compounds synthesized from 3-chloro-4fluoro aniline showed promising antimicrobial activities, indicating the utility of such structures in developing new antimicrobial agents (Jagtap et al., 2010).

Structural Diversity through Alkylation and Ring Closure Reactions

The use of dimethylamino-1-(thiophen-2-yl)propan-1-one hydrochloride as a starting material in alkylation and ring closure reactions has been shown to generate a diverse library of compounds. This research highlights the versatility of using such chemical frameworks to synthesize a wide range of structurally diverse molecules, potentially useful in various scientific and pharmaceutical applications (Roman, 2013).